Cas no 133946-25-5 (2H-Pyran, 2-ethenyl-3,6-dihydro-2,6,6-trimethyl-)
133946-25-5 structure
Product Name:2H-Pyran, 2-ethenyl-3,6-dihydro-2,6,6-trimethyl-
CAS No:133946-25-5
MF:C10H16O
MW:152.233443260193
CID:1234296
PubChem ID:71341137
Update Time:2025-04-20
2H-Pyran, 2-ethenyl-3,6-dihydro-2,6,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran, 2-ethenyl-3,6-dihydro-2,6,6-trimethyl-
- 2-ethenyl-2,6,6-trimethyl-3H-pyran
- DTXSID80768136
- 2-Ethenyl-2,6,6-trimethyl-3,6-dihydro-2H-pyran
- dehydrolinalool oxide
- XFDJWESOIHLOCV-UHFFFAOYSA-N
- 133946-25-5
-
- Inchi： 1S/C10H16O/c1-5-10(4)8-6-7-9(2,3)11-10/h5-7H,1,8H2,2-4H3
- InChI Key： XFDJWESOIHLOCV-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C=CCC1(C=C)C
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
2H-Pyran, 2-ethenyl-3,6-dihydro-2,6,6-trimethyl- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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